[1,1'-Biphenyl]-3,4-diamine, 4'-chloro-

• CAS No.: 185199-45-5
• Molecular Formula: C12H11ClN2
• Molecular Weight: 218.68 g/mol
• IUPAC Name: 4-(4-chlorophenyl)benzene-1,2-diamine
• InChI: InChI=1S/C12H11ClN2/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7H,14-15H2
• InChI Key: WCAWAXJNAMQTCH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)N)N)Cl

Description

[1,1'-Biphenyl]-3,4-diamine, 4'-chloro- is a biphenyl derivative featuring amino (-NH₂) groups at the 3- and 4-positions of one benzene ring and a chlorine atom at the 4'-position of the adjacent ring.

Comparison with Similar Compounds

[1,1'-Biphenyl]-4,4'-diamine (EHW B+ FB073)

• Properties: Enhanced hydrogen-bonding capacity due to symmetrical amino groups. Likely higher solubility in polar solvents compared to chlorinated analogs.
• Regulatory Status : Classified under EHW B+ (moderate hazard) .

[1,1'-Biphenyl]-4,4'-diamine, 3,3'-dichloro- (EHW H+ FB095)

• Structure : Diamine groups at 4,4' positions with chlorine atoms at 3,3'.
• Properties: Increased steric hindrance and electron-withdrawing effects from chlorine atoms.
• Toxicity : Classified as EHW H+ (high hazard), suggesting greater environmental or health risks .
• Key Difference: The dichloro substitution in this compound likely results in distinct reactivity (e.g., electrophilic substitution patterns) compared to the mono-chloro target compound.

[1,1'-Biphenyl]-4-methanamine, 3'-chloro-

• Structure : A methanamine (-CH₂NH₂) group at the 4-position and chlorine at 3'.
• Properties :
  • Reduced hydrogen-bonding capacity compared to diamines.
  • The methanamine group may enhance flexibility in polymer or pharmaceutical applications.
• Synthesis: Methods involve coupling chlorinated phenyl intermediates with aminomethyl groups, differing from diamine synthesis pathways .
• Key Difference: Functional group variation (methanamine vs.

Polychlorinated Biphenyls (PCBs) (e.g., PCB-096, PCB-097)

• Structure : Multiple chlorine substituents (e.g., pentachloro- or tetrachloro-biphenyls).
• Properties :
  • High lipophilicity and persistence in environmental matrices.
  • Historically used in industrial applications (e.g., dielectric fluids).
• Regulatory Status : PCBs are regulated under global environmental treaties due to toxicity and bioaccumulation risks .

Data Table: Comparative Properties of Selected Biphenyl Derivatives

Compound Name	Substituents	Functional Groups	Hazard Class (EHW)	Key Properties
[1,1'-Biphenyl]-3,4-diamine, 4'-chloro	3,4-diamine; 4'-Cl	-NH₂, -Cl	Not reported	Moderate polarity, potential H-bonding
[1,1'-Biphenyl]-4,4'-diamine	4,4'-diamine	-NH₂	B+	High solubility in polar solvents
[1,1'-Biphenyl]-4,4'-diamine, 3,3'-Cl	4,4'-diamine; 3,3'-Cl₂	-NH₂, -Cl	H+	High thermal stability, high hazard
PCB-096	2,2',3,6,6'-Cl₅	-Cl	N/A	Lipophilic, persistent pollutant

Research Findings and Implications

• Diamine groups, however, enhance nucleophilicity .
• Toxicity Trends : Chlorinated diamines (e.g., 3,3'-dichloro-4,4'-diamine) exhibit higher hazard classifications (EHW H+), suggesting that chlorine position and number correlate with increased risk .
• Synthetic Challenges : The target compound’s asymmetric substitution (3,4-diamine vs. 4'-Cl) may complicate regioselective synthesis compared to symmetrical analogs .